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Compound of Interest

Compound Name: Ethyl(diiodo)germane
CAS No.: 14275-40-2
Cat. No.: B577214
Get Quote
. J

Synonyms: Ethyl-diiodo-germane, Ethylgermanium diiodide hydride Chemical Formula:

| Structure:

Executive Summary & Chemical Identity

Ethyldiiodogermane is a bifunctional organometallic intermediate characterized by the
presence of both a reactive germanium-hydrogen (

) bond and two labile germanium-iodine (

) bonds. Unlike the more common ethyltriiodogermane (

) or diethyldiiodogermane (

), this mono-ethyl, mono-hydrido species offers a unique orthogonal reactivity profile:
¢ Hydridic Reactivity: The

bond allows for hydrogermylation (addition to alkenes/alkynes) under radical or catalytic
conditions.
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» Halidic Reactivity: The

bonds are highly susceptible to nucleophilic substitution (hydrolysis, ammonolysis, or
alkylation).

This compound is primarily utilized as a precursor in Chemical Vapor Deposition (CVD) for
germanium-doped thin films and as a "linker" molecule in the synthesis of complex
organogermanium therapeutics.

Chemical Properties Table

Property Value | Description Note

CAS Number 14275-40-2 Verified Identifier

Molecular Weight 352.52 g/mol Based on

Physical State High-density Liquid Colorless to pale yellow (fresh)

Extrapolated from
Boiling Point ~180-200°C (Predicted)
data

Soluble in hydrocarbons,

Solubility Reacts with protic solvents

- Moisture Sensitive, Light Decomposes to germoxanes
Stability Sensitive and

Synthesis Protocol: Controlled lodination

The synthesis of Ethyldiiodogermane is non-trivial due to the tendency of iodine to fully
substitute hydrogen atoms on the germanium center. The following protocol, adapted from the
classic organometallic methodologies of the Toulouse school (Mazerolles et al.), utilizes
stoichiometric control to preserve the single

bond.

Mechanistic Pathway
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The reaction proceeds via the electrophilic attack of iodine on the

bond of ethylgermane (
).

Critical Control Point: Excess iodine or elevated temperatures will lead to the formation of
Ethyltriiodogermane (

), destroying the desired hydride functionality.

Step-by-Step Experimental Workflow

Reagents:
e Precursor: Ethylgermane (

) [Synthesized via

reduction of
].

» Reagent: lodine (
), resublimed.
e Solvent: 1-lodobutane or neat (solvent-free is preferred to avoid side reactions).

Protocol:

e Setup: Equip a three-neck flask with a dry ice/acetone condenser, a pressure-equalizing
dropping funnel, and an inert gas (Ar/N2) inlet. The system must be rigorously dried.

e Charging: Condense Ethylgermane (

, BP ~9°C) into the flask cooled to -78°C.

» Addition: Dissolve stoichiometric lodine (2.0 equivalents) in a minimal amount of dry solvent
(or add solid
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slowly if neat). Add dropwise to the cold ethylgermane.
o Observation: The violet color of iodine should disappear rapidly as it reacts.

» Evolution: Hydrogen iodide (

) gas will evolve. Caution:
is corrosive. Vent through a scrubber containing dilute NaOH.

e Warming: Once addition is complete, allow the mixture to slowly warm to 0°C over 2 hours.
Do not heat to reflux yet.

 Purification: Fractionally distill the product under reduced pressure.
o Note: The first fraction will be unreacted mono-iodide (

). The second fraction is the target

. The residue is

1]

Visualization: Synthesis Workflow
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Figure 1: Step-wise synthesis pathway from trichloride precursor to ethyldiiodogermane,
highlighting the critical iodine addition step.

Reactivity & Applications
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Ethyldiiodogermane acts as a "linchpin” molecule. Its reactivity is defined by the hard/soft acid-
base theory (HSAB): the Ge center is soft, the lodine is a good leaving group, and the Hydride
is capable of radical mechanisms.

A. Hydrolysis & Germoxane Formation
Upon exposure to water, the

bonds hydrolyze rapidly, while the

bond is relatively stable under neutral conditions.

This results in Ethylhydridogermoxane polymers, which are precursors to conductive
germanium-based sol-gels.

B. Hydrogermylation (C-Ge Bond Formation)

The most valuable application is the attachment of the ethyl-iodo-germyl group to unsaturated
organic backbones.

o Catalyst: Chloroplatinic acid (Speier's catalyst) or AIBN (radical initiator).

« Utility: This reaction creates a new C-Ge bond while retaining the two lodine atoms, which
can then be further functionalized (e.g., converted to alkoxy or alkyl groups).

C. Reduction & Coupling

Reaction with alkali metals (Na/K) leads to Wurtz-type coupling, generating polygermanes or
cyclic germanes, which are of high interest in photoconductive materials.

Visualization: Reactivity Network
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Figure 2: The divergent reactivity profile of Ethyldiiodogermane, illustrating its utility as a
scaffold for complex organometallics.

Safety & Handling Protocols
Working with Ethyldiiodogermane requires strict adherence to organometallic safety standards.

o Corrosivity: The compound hydrolyzes to release Hydrogen lodide (HI), which is severely
corrosive to respiratory tissues and eyes. All manipulations must be performed in a fume
hood or glovebox.

¢ Incompatibility: Avoid contact with strong oxidizers and protic solvents (water, alcohols)
unless hydrolysis is the intended reaction.

¢ Storage: Store in amber glass (iodine-sensitive) under an inert atmosphere (Argon) at 2—
8°C.

¢ Spill Management: Neutralize spills with sodium bicarbonate (

) or sodium thiosulfate (

) to quench iodine/HI, then absorb with vermiculite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS Number List - 4 - Page 93 - Chemicalbook [chemicalbook.com]

e To cite this document: BenchChem. [Technical Monograph: Ethyldiiodogermane (CAS
14275-40-2)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577214/docs#technical-monograph-
ethyldiiodogermane-cas-14275-40-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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